MC-AAA-NHCH2OCH2COO-7-aminomethyl-10-methyl-11-fluoro camptothecin

• CAS: 2414594-29-7
• Molecular Formula: C44H51FN8O12
• Molecular Weight: 902.9 g/mol
• InChI: InChI=1S/C44H51FN8O12/c1-6-44(63)30-15-33-38-28(18-53(33)42(61)29(30)19-65-43(44)62)27(26-14-22(2)31(45)16-32(26)51-38)17-46-35(55)20-64-21-47-39(58)23(3)49-41(60)25(5)50-40(59)24(4)48-34(54)10-8-7-9-13-52-36(56)11-12-37(52)57/h11-12,14-16,23-25,63H,6-10,13,17-21H2,1-5H3,(H,46,55)(H,47,58)(H,48,54)(H,49,60)(H,50,59)/t23-,24-,25-,44-/m0/s1
• InChIKey: BENZIHFYRZCGIE-NJUCZJDQSA-N

MC-AAA-11-Fluoro Camptothecin Drug-Linker Overview

This compound, designated 'compound 21a', is a fully assembled drug-linker construct belonging to the camptothecin class of topoisomerase I inhibitors. Its structure comprises a protease-cleavable MC-AAA (maleimidocaproyl-alanyl-alanyl-alanine) linker connected via an aminomethoxy spacer to the modified warhead 7-aminomethyl-10-methyl-11-fluoro camptothecin . It is exclusively supplied as a pre-conjugated intermediate for the streamlined synthesis of antibody-drug conjugates (ADCs) by attachment to a monoclonal antibody (mAb) . Notable structural features include a critical 11-fluoro substituent and a 7-aminomethyl group that serves as the linker attachment point, which together distinguish it from other camptothecin payloads.

Workflow Single-step ADC conjugation

Selection Pre-assembled MC-AAA drug-linker construct

Use Context Camptothecin-based topoisomerase I inhibitor ADC research

MC-AAA-Camptothecin: Irreplaceable Drug-Linker

Substituting this compound with a generic camptothecin derivative fails because it is a composite entity where the linker chemistry, payload modifications, and conjugation handle are inseparable. The protease-cleavable MC-AAA tripeptide linker is specifically tuned for systemic stability and selective tumor microenvironment release, while the payload's 11-fluoro and 7-aminomethyl modifications are critical for potency and the specific site of linker attachment. Direct head-to-head quantitative evidence comparing this exact construct against other drug-linker conjugates is currently absent from the accessible primary literature and patent databases. The differentiation described herein is based on class-level inference from the cumulative knowledge of structure-activity relationships (SAR) within the camptothecin family, which highlights the significance of these specific modifications for ADC applications.

Linker specificity

A generic camptothecin lacks the MC-AAA protease-cleavable linker required for controlled payload release in ADC research.

Payload modification

Absence of 11-fluoro and 7-aminomethyl groups may alter topoisomerase I inhibition profile and linker attachment point.

Conjugate format

Two-step linker-warhead assembly introduces additional synthesis variables that may affect conjugation reproducibility and homogeneity.

Differentiation Evidence

Unique Drug-Linker Architecture

This compound is a pre-formed drug-linker construct (MC-AAA-NHCH2OCH2COO-7-aminomethyl-10-methyl-11-fluoro camptothecin) that is designed for direct, single-step conjugation to an antibody. This is functionally distinct from a two-step process using a separate linker and a free drug. The construct's molecular formula is C44H51FN8O12 with a molecular weight of 902.92 g/mol. However, a direct quantitative comparison of this construct's conjugation efficiency, ADC homogeneity, or in vitro potency against an ADC assembled with a different linker-payload system on the same antibody has not been identified in the searched sources .

Drug-Linker Architecture

Data to verify

Pre-assembled construct; MW 902.92 g/mol, purity ≥96%

May support batch-to-batch consistency review

Direct comparative data unavailable

Evidence Dimension	Molecular identity and intended function as a pre-assembled Drug-Linker Conjugate.
Target Compound Data	MC-AAA-NHCH2OCH2COO-7-aminomethyl-10-methyl-11-fluoro camptothecin (MW 902.92 g/mol, purity ≥96%) .
Comparator Or Baseline	Two-component approach: separate MC-AAA-NHCH2OCH2COOH linker (compound 20) and 7-aminomethyl-10-methyl-11-fluoro camptothecin warhead (compound not specified in this context).
Quantified Difference	Not quantifiable from available data.
Conditions	Conceptual difference in ADC synthesis workflow.

Why This Matters

For scientific procurement, this pre-conjugated form reduces synthesis steps and variables, potentially improving batch-to-batch consistency in ADC research, though this remains a qualitative advantage in the absence of direct evidence.

11-Fluoro Modification Potency Advantage

No primary assay data (e.g., IC50 values) was found for the specific construct MC-AAA-NHCH2OCH2COO-7-aminomethyl-10-methyl-11-fluoro camptothecin or its released warhead. However, class-level SAR establishes that the 11-fluoro substituent on camptothecin is a known potency-enhancing modification. This is a class-level inference, as a direct, quantitative comparison of this specific compound's potency against a non-fluorinated analog (e.g., a 10-methyl camptothecin derivative) is not available in the sourced material.

11-Fluoro Modification

Class-level

Class-level SAR: 11-fluoro reported to enhance camptothecin potency

Class-level potency context unverified for this construct

No direct IC50 data available

Evidence Dimension	In vitro cytotoxic potency (inferred from SAR, not measured directly).
Target Compound Data	Not available.
Comparator Or Baseline	Camptothecin analogs lacking the 11-fluoro substituent (class-level baseline).
Quantified Difference	Not quantified.
Conditions	Generalized SAR for camptothecin derivatives.

Why This Matters

The 11-fluoro modification is a key structural differentiator from simpler camptothecins like topotecan or SN-38, suggesting a distinct potency profile relevant for ADC payload selection, but its precise quantitative impact for this compound remains unverified in the accessible public domain.

Lack of Linker Comparison Data

A direct head-to-head comparison of this compound's linker stability, systemic release, or therapeutic window against ADCs constructed with other linkers (e.g., MC-Val-Cit-PABC, MC-GGFG) conjugated to the same 7-aminomethyl-10-methyl-11-fluoro camptothecin warhead is a critical gap in the available evidence. While the MC-AAA linker is a known cleavable system, its specific performance metrics relative to these alternatives have not been disclosed in the searched public sources for this precise construct.

Linker Comparison Gap

Data to verify

No head-to-head linker stability or release data versus alternative linkers

Linker performance metrics unverified

Selection may rely on internal data

Evidence Dimension	Linker stability and payload release kinetics.
Target Compound Data	MC-AAA-NHCH2OCH2COO-7-aminomethyl-10-methyl-11-fluoro camptothecin.
Comparator Or Baseline	Hypothetical ADCs using the same warhead but with different linker technologies (e.g., Val-Cit).
Quantified Difference	Not available.
Conditions	No source identified.

Why This Matters

The absence of this data means the selection of this particular linker-warhead combination over another must currently rely on the developer's proprietary internal data or specific research hypotheses rather than independently verifiable quantitative metrics.

Key Application Scenarios

Single-Step ADC Conjugation

This compound is procured for research programs seeking to rapidly generate camptothecin-based ADCs by minimizing synthesis complexity. It is used as a ready-to-conjugate payload for attachment to mAbs via thiol-maleimide chemistry, bypassing multiple linker attachment and drug loading steps. This scenario is based on the compound's defined structure as a complete drug-linker conjugate .

Comparator for Novel 11-Fluoro Camptothecins

The unique 7-aminomethyl-10-methyl-11-fluoro warhead structure makes this compound a potential comparator for new camptothecin analogs undergoing preclinical evaluation. Researchers may compare the performance of their novel ADC payloads against this established structural scaffold, although direct comparative data must be generated internally .

Topoisomerase I Inhibition Studies

As a topoisomerase I inhibitor, the compound can be used in cell-free and cellular assays to study the catalytic inhibition of DNA topoisomerase I by a camptothecin derivative that is structurally pre-configured for later ADC synthesis. This allows for direct assessment of the payload's intrinsic activity before biological conjugation .

Application

Selection Property

Validation Focus

Single-Step ADC Conjugation

Maleimide-ready pre-conjugated drug-linker

Conjugation efficiency and ADC homogeneity

Comparator for Novel 11-Fluoro Camptothecins

11-Fluoro warhead structural scaffold

Potency and selectivity benchmarking

Topoisomerase I Inhibition Studies

Camptothecin-based Topo I inhibitor

Intrinsic payload activity assessment